Cas no 3441-56-3 (Benzenaminium, N,N,N-triethyl-3-methyl-, iodide (1:1))

Benzenaminium, N,N,N-triethyl-3-methyl-, iodide (1:1) structure
3441-56-3 structure
Product Name:Benzenaminium, N,N,N-triethyl-3-methyl-, iodide (1:1)
CAS No:3441-56-3
MF:C13H22IN
MW:319.224956035614
CID:323780
PubChem ID:24189862
Update Time:2025-04-19

Benzenaminium, N,N,N-triethyl-3-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, N,N,N-triethyl-3-methyl-, iodide (1:1)
    • triethyl-(3-methylphenyl)azanium,iodide
    • NSC97414
    • 3441-56-3
    • NSC-97414
    • DTXSID60637674
    • N,N,N-Triethyl-3-methylanilinium iodide
    • Inchi: 1S/C13H22N.HI/c1-5-14(6-2,7-3)13-10-8-9-12(4)11-13;/h8-11H,5-7H2,1-4H3;1H/q+1;/p-1
    • InChI Key: KQKFNKOWSRVGJE-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C1C=CC=C(C)C=1)(CC)(CC)CC

Computed Properties

  • Exact Mass: 192.17536
  • Monoisotopic Mass: 319.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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